2-(2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl)acetic acid

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 2-spiro[1,2-dihydroindene-3,4'-piperidine]-1-ylacetic acid
• InChI: InChI=1S/C15H19NO2/c17-14(18)9-11-10-15(5-7-16-8-6-15)13-4-2-1-3-12(11)13/h1-4,11,16H,5-10H2,(H,17,18)
• InChI Key: ISFPDIWMWZCMTA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(C3=CC=CC=C23)CC(=O)O

Description

2-(2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl)acetic acid is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(1′-(Tert-butoxycarbonyl)-2,3-dihydrospiro[indene-1,4′-piperidine]-3-yl)acetic acid (200 mg, 0.58 mmol) was added to a solution of 20% trifluoroacetic acid in anhydrous CH2Cl2 (3 mL) at 0° C. The reaction solution was stirred at rt for 2 h until the starting material had been consumed. The solution was concentrated to give crude 2-(2,3-dihydrospiro[indene-1,4′-piperidine]-3-yl)acetic acid (160 mg) which was used in the next step without further purification.